4-Ethylthiazole-2-carboxylic acid

• IUPAC Name: 4-ethyl-1,3-thiazole-2-carboxylic acid
• InChI: InChI=1S/C6H7NO2S/c1-2-4-3-10-5(7-4)6(8)9/h3H,2H2,1H3,(H,8,9)
• InChI Key: GHICAGCEAUSFFV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CSC(=N1)C(=O)O
• Molecular Formula: C6H7NO2S
• Molecular Weight: 157.19 g/mol
• CAS No.: 1181456-13-2

Description

4-Ethylthiazole-2-carboxylic acid is a chemical compound with the linear formula C6H7NO2S. It has a molecular weight of 157.19. The IUPAC name for this compound is 4-ethyl-1,3-thiazole-2-carboxylic acid. The physical form of this compound is a white solid.

Synthesis Analysis

While specific synthesis methods for this compound were not found, there are related studies on the synthesis of similar compounds. For instance, a study on the synthesis of 2-aminothiazole-4-carboxylate Schiff bases involved the characterization of synthesized compounds by FTIR and NMR.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H7NO2S/c1-2-4-3-10-5(7-4)6(8)9/h3H,2H2,1H3,(H,8,9). This code provides a specific textual identifier for the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a white solid. It is stored in a freezer, indicating that it may be sensitive to temperature.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of 2-Aminoethyl-5-carbethoxythiazoles : Utilization of ethyl 4-(trifluoromethyl)-2-vinylthiazole-5-carboxylate as a precursor for synthesizing analogs, including secondary amines through Michael-like addition. This process is significant for the formation of various 2-aminoethyl-5-carbethoxythiazoles (Boy & Guernon, 2005).

• Synthetic Modifications for Antimicrobial Applications : Ethyl 2-amino-4-methylthiazole-5-carboxylate has been modified and synthesized using accessible materials, leading to derivatives with antimicrobial activities against bacterial and fungal strains (Desai, Bhatt, & Joshi, 2019).

• Synthesis and Antitumor Activity : Synthesis of new ethyl 2-substituted-aminothiazole-4-carboxylate analogs with potential in vitro antitumor activity against human tumor cell lines (El-Subbagh, Abadi, & Lehmann, 1999).

Diagnostic and Analytical Chemistry

• Development of Fluorescent Probes : Ethyl 2-(4-(acryloyloxy)-3-formylphenyl)-4-methylthiazole-5-carboxylate was designed as a colorimetric and ratiometric fluorescent probe for detecting biothiols in physiological media, which is important for understanding cellular functions and potential applications in diagnostics (Wang et al., 2017).

• Selective Molecular Imprinting for Analytical Applications : A novel imprinted material for selective extraction of 2-aminothiazoline-4-carboxylic acid (ATCA), an analog of the target analyte, has been developed. This material shows promise in forensic science for measuring endogenous levels of ATCA in post mortem specimens (Luliński et al., 2015).

Mechanism of Action

Target of Action

The primary target of 4-Ethylthiazole-2-carboxylic acid is the enoyl-acyl carrier protein reductase (InhA) in Mycobacterium tuberculosis . This protein plays a crucial role in the fatty acid synthesis pathway of the bacteria, making it a well-known target for anti-tuberculosis therapy .

Mode of Action

The compound interacts with its target, InhA, leading to inhibition of the enzyme’s activity . This interaction disrupts the normal functioning of the bacteria, thereby inhibiting its growth and proliferation .

Biochemical Pathways

The affected pathway is the fatty acid synthesis pathway in Mycobacterium tuberculosis . By inhibiting InhA, this compound disrupts the production of essential fatty acids, which are crucial for the survival and virulence of the bacteria .

Result of Action

The molecular and cellular effects of this compound’s action result in the inhibition of Mycobacterium tuberculosis growth and proliferation . This is due to the disruption of essential fatty acid production, which is crucial for the bacteria’s survival and virulence .

Biochemical Analysis

Biochemical Properties

4-Ethylthiazole-2-carboxylic acid plays a significant role in biochemical reactions, particularly due to its interaction with various enzymes and proteins. It has been found to interact with enzymes involved in metabolic pathways, such as enoyl-acyl carrier protein reductase, which is crucial in fatty acid synthesis . The nature of these interactions often involves binding to the active site of the enzyme, thereby inhibiting or modulating its activity. Additionally, this compound can act as a ligand for certain proteins, influencing their conformation and function.

Cellular Effects

The effects of this compound on cells are diverse and can influence various cellular processes. It has been shown to affect cell signaling pathways, gene expression, and cellular metabolism. For instance, it can modulate the activity of transcription factors, leading to changes in gene expression profiles . Furthermore, this compound can impact cellular metabolism by altering the activity of metabolic enzymes, thereby influencing the overall metabolic flux within the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as enzymes and receptors, leading to inhibition or activation of their functions . For example, its interaction with enoyl-acyl carrier protein reductase results in the inhibition of fatty acid synthesis. Additionally, this compound can influence gene expression by modulating the activity of transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but it can degrade over time, leading to a decrease in its biological activity . Long-term exposure to the compound can result in sustained changes in cellular processes, such as prolonged inhibition of enzyme activity or persistent alterations in gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulation of metabolic pathways and enhancement of cellular functions . At higher doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal physiological processes. Threshold effects have been observed, where a specific dosage range is required to achieve the desired biological activity without causing toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to fatty acid synthesis and degradation . It interacts with enzymes such as enoyl-acyl carrier protein reductase, which plays a crucial role in the elongation of fatty acids. Additionally, the compound can influence the levels of metabolites within these pathways, thereby affecting the overall metabolic flux and energy production within the cell.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These molecules facilitate the movement of the compound across cellular membranes and its accumulation in specific cellular compartments. The localization of this compound within cells can influence its biological activity, as it may interact with different biomolecules depending on its distribution.

Subcellular Localization

This compound exhibits specific subcellular localization patterns, which can affect its activity and function. The compound may be directed to particular cellular compartments, such as the mitochondria or nucleus, through targeting signals or post-translational modifications . This localization is crucial for its interaction with specific biomolecules and the modulation of cellular processes.